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Compound of Interest

Compound Name: Oxane-4-sulfonyl fluoride

CAS No.: 1334148-27-4

Cat. No.: B1423514

Get Quote

Application Note: Targeted Covalent Fragment Discovery using Aliphatic Sulfonyl Fluorides

Focus Molecule: Oxane-4-sulfonyl fluoride (Tetrahydropyran-4-sulfonyl fluoride)

Introduction: The Renaissance of SuFEx in
Proteomics
Activity-Based Protein Profiling (ABPP) has evolved from mapping catalytic residues to

discovering ligandable pockets across the entire proteome. While aromatic sulfonyl fluorides

(SFs) have long been used as broad-spectrum probes, they often suffer from excessive

reactivity and poor aqueous stability.

Oxane-4-sulfonyl fluoride represents a critical class of Aliphatic Heterocyclic Sulfonyl

Fluorides. Unlike their aromatic counterparts, aliphatic SFs possess a unique "Goldilocks"

reactivity profile: they are stable in aqueous physiological buffers but highly reactive when

positioned appropriately within a protein binding pocket.[1] The tetrahydropyran (oxane) ring

provides enhanced solubility and a distinct non-planar steric profile compared to benzene rings,

making it an ideal scaffold for Fragment-Based Covalent Ligand Discovery (FBLD).
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This guide details the protocol for using Oxane-4-sulfonyl fluoride as a covalent competitor in

ABPP to identify specific binding sites on target proteins or within complex proteomes.

Mechanism of Action: Context-Dependent Reactivity
Sulfonyl fluorides function via Sulfur-Fluoride Exchange (SuFEx).[2][3][4] Unlike Michael

acceptors (which target Cysteine), SFs target a broader range of nucleophiles, primarily

Tyrosine (Tyr), Lysine (Lys), Histidine (His), and catalytic Serine (Ser).

The "Context" Factor: Oxane-4-sulfonyl fluoride is intrinsically less electrophilic than

benzenesulfonyl fluoride. It requires the local protein environment (e.g., an oxyanion hole or

a basic residue to deprotonate the nucleophile) to facilitate the reaction. This results in higher

selectivity—it only labels pockets that "activate" it.

Diagram 1: SuFEx Reaction Mechanism
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Caption: The SuFEx reaction involves nucleophilic attack on the S(VI) center, facilitated by the

protein microenvironment, releasing fluoride.[3][5]

Experimental Strategy: Competitive ABPP
Since Oxane-4-sulfonyl fluoride lacks a reporter tag (alkyne or fluorophore), it is best

employed in a Competitive ABPP workflow.
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Competition: The proteome is pre-treated with Oxane-4-sulfonyl fluoride.

Chase: A broad-spectrum "Scout Probe" (e.g., an Alkyne-SF probe like SF-Alkyne or

Desthiobiotin-SF) is added.

Readout: Binding of Oxane-4-SF blocks the Scout Probe. This is detected as a loss of signal

in LC-MS/MS (quantitative) or SDS-PAGE (qualitative).

Diagram 2: Competitive ABPP Workflow
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Step 1: Competition

Step 2: Probe Labeling

Step 3: Enrichment & Analysis
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Caption: Workflow for screening Oxane-4-SF. Binding events are identified by the

disappearance of MS signal for specific peptides compared to DMSO control.

Detailed Protocol: Competitive IsoTOP-ABPP
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Objective: Identify proteome-wide targets of Oxane-4-sulfonyl fluoride.

Materials Required
Compound: Oxane-4-sulfonyl fluoride (Stock: 50 mM in DMSO).

Scout Probe: Alkyne-SF (e.g., 4-(2-hexynoic acid)sulfonamidobenzene sulfonyl fluoride) or

commercially available SuFEx probes.

Lysate: 1-2 mg/mL protein concentration (e.g., HEK293T or Jurkat).

Click Reagents: TBTA, CuSO4, TCEP, Biotin-Azide (or cleavable linker like TEV-Biotin).

Enrichment: Streptavidin-Agarose beads.

Step-by-Step Procedure
1. Proteome Preparation

Lyse cells in PBS containing protease inhibitors (omit AEBSF/PMSF as they are sulfonyl

fluorides and will compete!).

Adjust protein concentration to 2 mg/mL.

Aliquot into two groups: Experimental (Oxane) and Control (DMSO).

2. Fragment Incubation (Competition)

Add Oxane-4-sulfonyl fluoride to the Experimental group (Final conc: 50–200 µM).

Add DMSO to the Control group.

Incubate for 60 minutes at Room Temperature (RT). Note: Aliphatic SFs react slower than

aromatic ones; longer incubation ensures equilibrium.

3. Scout Probe Labeling

Add the Scout Probe (Alkyne-SF) to both groups (Final conc: 5–10 µM).
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Incubate for 30 minutes at RT.

4. Click Chemistry (CuAAC)

Add the following master mix to each sample:

100 µM Biotin-Azide

1 mM TCEP (freshly prepared)

100 µM TBTA (ligand)

1 mM CuSO4

Vortex and incubate for 1 hour at RT.

5. Enrichment and Digestion

Precipitate proteins (Methanol/Chloroform or Acetone) to remove excess probe.

Resuspend protein pellets in 1.2% SDS/PBS.

Dilute to 0.2% SDS and incubate with Streptavidin beads (2 hours).

Wash beads stringently (1% SDS, 6M Urea, PBS).

Perform on-bead tryptic digestion (overnight).

6. TMT Labeling (Optional but Recommended)

Label peptides from Control (DMSO) with TMT-126.

Label peptides from Experimental (Oxane) with TMT-127.

Combine, fractionate, and analyze via LC-MS/MS.

Data Analysis & Interpretation
The goal is to find peptides where the signal is suppressed in the Oxane-treated sample.
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Metric Observation Interpretation

Ratio (Oxane / DMSO) < 0.5

Hit: Oxane-4-SF successfully

competed with the probe. It

binds this site.

Ratio (Oxane / DMSO) ~ 1.0

Non-Binder: Oxane-4-SF did

not bind; the probe labeled the

site freely.

Residue Specificity Tyr, Lys, His

SuFEx chemistry typically

targets these residues.[3][6]

Check the MS/MS spectra for

modification sites if doing

direct analysis.

Why Oxane? If you observe hits with Oxane-4-SF that are not hit by Benzene-SF (if you run a

parallel screen), you have identified a pocket that specifically accommodates the non-planar,

aliphatic oxane ring. This is a starting point for designing specific inhibitors.
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Enamine. "Aliphatic Sulfonyl Fluorides for SuFEx Click Chemistry." (Technical data on the

stability of aliphatic vs aromatic SFs).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b1423514?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1423514?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

